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Compound of Interest

Compound Name: Propargyl-PEG13-OH

Cat. No.: B610217 Get Quote

An In-depth Technical Guide to Propargyl-
PEG13-OH
This guide provides a detailed overview of the chemical properties of Propargyl-PEG13-OH, a

bifunctional molecule widely utilized in biochemical and pharmaceutical research. It is

particularly relevant for researchers, scientists, and professionals involved in drug

development, bioconjugation, and proteomics.

Core Chemical Properties
Propargyl-PEG13-OH is a polyethylene glycol (PEG) derivative that features a terminal

propargyl group (an alkyne) and a hydroxyl group. The propargyl group allows for covalent

modification via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and

specific reaction commonly known as "click chemistry"[1][2][3]. The hydroxyl group offers a site

for further chemical derivatization. The PEG linker is hydrophilic, which enhances the solubility

of the molecule in aqueous solutions[1]. This compound is frequently used as a linker in the

synthesis of Proteolysis Targeting Chimeras (PROTACs)[2].

Quantitative Data Summary
The following table summarizes the key quantitative data for Propargyl-PEG13-OH. There can

be some variation in the naming conventions used by different suppliers. The data presented

here corresponds to a structure with 13 repeating ethylene glycol units.
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Property Value Reference

Molecular Formula C₂₉H₅₆O₁₄ [4]

Molecular Weight 628.75 g/mol [2][4]

Appearance Light yellowish solid [4]

Purity >95% [1][5]

Note: Some suppliers may refer to a similar compound with 12 ethylene glycol units

(C27H52O13, MW: 584.70 g/mol ) as Propargyl-PEG13-alcohol or Propargyl-PEG12-OH[1][5]

[6]. Users should verify the specific structure with their supplier.

Chemical Structure
The chemical structure of Propargyl-PEG13-OH consists of a propargyl group attached to a

chain of thirteen ethylene glycol units, terminating with a hydroxyl group.
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Caption: Chemical structure of Propargyl-PEG13-OH.

Experimental Protocols and Applications
Detailed, specific experimental protocols for the synthesis or application of Propargyl-PEG13-
OH are typically proprietary or published in peer-reviewed literature for specific contexts.

However, the primary application of this molecule is in bioconjugation via "click chemistry."
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General Workflow for Click Chemistry Conjugation:

The workflow below illustrates the general steps for conjugating Propargyl-PEG13-OH to an

azide-containing molecule.

Start: 
 Propargyl-PEG13-OH and 
 Azide-containing molecule

Add Reagents: 
 Copper(I) catalyst 

 (e.g., CuSO₄ + sodium ascorbate) 
 in a suitable solvent

Reaction: 
 Incubation at room temperature 

 or with gentle heating

Purification: 
 Removal of catalyst and 

 unreacted starting materials 
 (e.g., via chromatography)

Final Product: 
 Triazole-linked conjugate

Click to download full resolution via product page

Caption: General workflow for a click chemistry reaction.

Key Applications:

PROTAC Development: Propargyl-PEG13-OH serves as a versatile linker to connect a

target protein-binding ligand and an E3 ligase-binding ligand in the synthesis of

PROTACs[2].
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Bioconjugation: It is used to attach the PEG linker to proteins, peptides, or other

biomolecules that have been modified to contain an azide group. This process, known as

PEGylation, can improve the solubility, stability, and pharmacokinetic properties of the

biomolecule[3].

Surface Modification: The propargyl group can be used to immobilize molecules onto azide-

functionalized surfaces for various biotechnological applications.

Researchers should consult relevant scientific literature for detailed protocols specific to their

intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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